Cas no 497832-99-2 (4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a versatile heterocyclic compound featuring a bromine substituent at the 4-position and a trifluoromethyl group at the 3-position of the pyrazole ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enables further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. Its methyl substitution at the 1-position improves stability and handling. The compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and selectivity. Suitable for use in medicinal chemistry and material science, it serves as a key building block for advanced synthetic applications.

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole structure

497832-99-2 structure

Product Name:4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

CAS No:497832-99-2

MF:C₅H₄BrF₃N₂

MW:228.997870445251

MDL:MFCD04115415

CID:328424

PubChem ID:2794651

Update Time:2025-06-07

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
- BUTTPARK 99\18-60
- 1H-Pyrazole,4-bromo-1-methyl-3-(trifluoromethyl)-
- 4-Bromo-1methyl-3-(trifluoromethyl)-1H-pyrazole
- 4-bromo-1-methyl-3-(trifluoromethyl)pyrazole
- 4-Bromo-1-methyl-3-trifluoromethyl-1H-pyrazole
- TZAYNGPUOOUEAP-UHFFFAOYSA-N
- 1H-Pyrazole, 4-bromo-1-methyl-3-(trifluoromethyl)-
- PubChem16983
- AMOT0266
- STL414830
- SBB054433
- RP27781
- AM85793
- TS-03244
- CS-0041880
- 497832-99-2
- J-514566
- P15389
- EN300-232412
- FT-0658286
- 4-Bromo-1-methyl-3-(trifluoromethyl)pyrazol
- A7406
- AKOS005169195
- AC-27332
- MFCD04115415
- SY013847
- SCHEMBL314811
- SB40552
- DTXSID70383296
- MDL： MFCD04115415
- Inchi： 1S/C5H4BrF3N2/c1-11-2-3(6)4(10-11)5(7,8)9/h2H,1H3
- InChI Key： TZAYNGPUOOUEAP-UHFFFAOYSA-N
- SMILES： BrC1=CN(C)N=C1C(F)(F)F

Computed Properties

Exact Mass: 227.95100
Monoisotopic Mass: 227.951
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 229.00
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 17.8

Experimental Properties

Density: 1.82
Boiling Point: 52 °C
Flash Point: 75°C
Refractive Index: 1.509
PSA: 17.82000
LogP: 2.20140

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	067372-250mg	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	250mg	￡18.00	2022-03-01
Chemenu	CM120427-5g	4-Bromo-1-methyl-3-(trifluoromethyl)pyrazol	497832-99-2	95+%	5g	$192	2021-08-06
Chemenu	CM120427-10g	4-Bromo-1-methyl-3-(trifluoromethyl)pyrazol	497832-99-2	95+%	10g	$365	2021-08-06
Fluorochem	067372-1g	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	1g	￡45.00	2022-03-01
Fluorochem	067372-5g	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	5g	￡134.00	2022-03-01
Fluorochem	067372-10g	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	10g	￡227.00	2022-03-01
Alichem	A049003333-5g	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	5g	$223.30	2023-09-01
Alichem	A049003333-10g	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	10g	$331.24	2023-09-01
Alichem	A049003333-25g	4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole	497832-99-2	97%	25g	$681.75	2023-09-01
TRC	B697875-100mg	4-Bromo-1-methyl-3-(trifluoromethyl)pyrazole	497832-99-2		100mg	$ 64.00	2023-04-18

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Production Method

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:497832-99-2)4-BROMO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE

Order Number:sfd19206

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:497832-99-2)4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Order Number:LE14466

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:10